Cas no 1165-38-4 (2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid)

• Product Name: 2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
• CAS No: 1165-38-4
• MF: C₁₉H₂₈O₅
• MW: 336.42262
• CID: 117467
• Update Time: 2019-03-14

2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indene-6,7-diaceticacid, dodecahydro-3a,6-dimethyl-3-oxo-, (3aS,5aS,6S,7S,9aR,9bS)-
• 2,3-Seco-5-androstan-17-one-2,3-dicarboxylic acid
• 17-Oxo-2,3-seco-5-androstan-2,3-dioic acid
• 2,3-SECO-5A-ANDROSTANE-17-ONE-2,3-DIOIC ACID

• Inchi： InChI=1S/C19H28O5/c1-18-8-7-14-12(13(18)5-6-15(18)20)4-3-11(9-16(21)22)19(14,2)10-17(23)24/h11-14H,3-10H2,1-2H3,(H,21,22)(H,23,24)/t11-,12-,13-,14-,18-,19-/m0/s1
• InChI Key： CEUQHWSIXGFNGI-GHJQBBOJSA-N
• SMILES： O=C1CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@](C)(CC(=O)O)[C@H](CC(=O)O)CC[C@]12[H]

Computed Properties

• Exact Mass: 336.19400

Experimental Properties

• PSA: 91.67000
• LogP: 3.36370